Cas no 5432-07-5 (3-(4-methoxyphenyl)-2-phenylprop-2-enenitrile)

3-(4-methoxyphenyl)-2-phenylprop-2-enenitrile structure
5432-07-5 structure
Product Name:3-(4-methoxyphenyl)-2-phenylprop-2-enenitrile
CAS No:5432-07-5
MF:C16H13NO
MW:235.280524015427
CID:1590652
PubChem ID:5376824
Update Time:2025-04-21

3-(4-methoxyphenyl)-2-phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyphenyl)-2-phenylprop-2-enenitrile
    • Z-2-phenyl-3-(4-methoxyphenyl)acrylonitrile
    • CTK1H3711
    • AG-F-88093
    • Oprea1_089663
    • AC1L3CXS
    • (Z)-3-(4-methoxyphenyl)-2-phenyl-prop-2-enenitrile
    • (Z)-2-phenyl-3-(4-methoxyphenyl)acetonitrile
    • 2-Phenyl-3c-(4-methoxy-phenyl)-acrylonitril
    • (Z)-3-(4-methoxyphenyl)-2-phenylacrylonitrile
    • 2-phenyl-3c-(4-methoxy-phenyl)-acrylonitrile
    • Z-2-phenyl-3-(4-methoxyphenyl)acrylonitrile; CTK1H3711; AG-F-88093; Oprea1_089663; AC1L3CXS; (Z)-3-(4-methoxyphenyl)-2-phenyl-prop-2-enenitrile; (Z)-2-phenyl-3-(4-methoxyphenyl)acetonitrile; 2-Phenyl-3c-(4-methoxy-phenyl)-acrylonitril; (Z)-3-(4-methoxyphenyl)-2-phenylacrylonitrile; 2-phenyl-3c-(4-methoxy-phenyl)-acrylonitrile;
    • Benzeneacetonitrile, .alpha.-[(4-methoxyphenyl)methylene]-
    • NSC636949
    • NSC13697
    • CHEMBL2030523
    • 5432-07-5
    • NSC-636949
    • Benzene, 1-methoxy-4-(2-cyano-2-phenylethenyl)-
    • (2Z)-3-(4-Methoxyphenyl)-2-phenyl-2-propenenitrile #
    • 4-Methoxy-.alpha.-phenylcinnamonitrile
    • SCHEMBL14970303
    • NSC 130857
    • VQADOVBGJXESGV-RVDMUPIBSA-N
    • NSC-130857
    • NSC130857
    • Benzene, 1-methoxy-4-(2-cyano-2-phenylethenyl)
    • NSC 13697
    • Inchi: 1S/C16H13NO/c1-18-16-9-7-13(8-10-16)11-15(12-17)14-5-3-2-4-6-14/h2-11H,1H3/b15-11+
    • InChI Key: VQADOVBGJXESGV-RVDMUPIBSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/C=C(\C#N)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 384.6°C at 760 mmHg
  • Flash Point: 161.9°C
  • Refractive Index: 1.617
  • PSA: 33.02
  • LogP: 3.75938

3-(4-methoxyphenyl)-2-phenylprop-2-enenitrile Related Literature

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